Cas no 2172274-04-1 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid
• CAS No: 2172274-04-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6202223
• PubChem ID: 165816108
• Update Time: 2025-05-22

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid
• 2172274-04-1
• EN300-1487367

• Inchi： 1S/C25H30N2O5/c1-16(12-13-22(28)27-25(2,3)14-23(29)30)26-24(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： UNPUBIIMJVOATL-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid

Recent Advances in the Study of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid (CAS: 2172274-04-1)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid (CAS: 2172274-04-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, is being explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and scalability of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid. The researchers employed a combination of microwave-assisted synthesis and green chemistry principles to reduce reaction times and minimize waste, addressing some of the challenges associated with traditional SPPS methods. This advancement is expected to facilitate the large-scale production of peptide-based drugs, which are increasingly being developed for conditions such as cancer, metabolic disorders, and infectious diseases.

In addition to its synthetic utility, the biological activity of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid has also been investigated. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that derivatives of this compound exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects and assess their therapeutic potential.

The stability and compatibility of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid under various conditions have also been a subject of recent research. A team from the University of Cambridge conducted a comprehensive stability study, revealing that the compound maintains its integrity under typical storage conditions but is sensitive to prolonged exposure to light and elevated temperatures. These insights are critical for ensuring the quality and efficacy of peptide-based therapeutics that incorporate this intermediate.

Looking ahead, researchers are exploring the potential of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid in the development of next-generation peptide drugs. Its versatility as a building block for peptide synthesis, combined with its emerging biological activities, positions it as a compound of significant interest. Future studies are expected to delve deeper into its mechanistic actions and expand its applications in targeted drug delivery systems and personalized medicine.